Cas no 913817-45-5 (4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine)

4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine structure

913817-45-5 structure

Product Name:4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine

CAS No:913817-45-5

MF:C₁₂H₁₃N₄OCl

MW:264.711

CID:4472794

PubChem ID:86632761

Update Time:2024-12-09

4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine
- BS-18237
- MFCD31568523
- SB60684
- 4-[[4-(aminomethyl)phenyl]methoxy]-6-chloropyrimidin-2-amine
- 4-[[4-(Aminomethyl)phenyl]methoxy]-6-chloro-pyrimidin-2-amine
- 913817-45-5
- CS-0186854
- DS-001316
- C12H13ClN4O
- SCHEMBL2749327
- C77119
- LCZC2145
- AKOS037649412
- 6-(4-Aminomethyl-benzyloxy)-2-amino-4-chloropyrimidine
- WFXBBTCFFCOXFA-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H13ClN4O/c13-10-5-11(17-12(15)16-10)18-7-9-3-1-8(6-14)2-4-9/h1-5H,6-7,14H2,(H2,15,16,17)
- InChI Key： WFXBBTCFFCOXFA-UHFFFAOYSA-N
- SMILES： C1=CC(=CC=C1CN)COC2=CC(=NC(=N2)N)Cl

Computed Properties

Exact Mass: 264.0777887g/mol
Monoisotopic Mass: 264.0777887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 87Å²

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